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Compound of Interest

Compound Name: 3-(4-Pyridyl)-L-alanine

Cat. No.: B555428 Get Quote

This guide provides a comprehensive overview of the non-natural amino acid 4-pyridylalanine

(4-Pya), intended for researchers, scientists, and professionals in drug development. It covers

the fundamental aspects of its structure, nomenclature, and key physicochemical properties,

and serves as a resource for its application in scientific research.

Nomenclature and Identification
4-Pyridylalanine, a derivative of the essential amino acid L-alanine, is recognized by several

names and identifiers crucial for its unambiguous identification in literature and chemical

databases.[1]

Systematic and Common Names:

The International Union of Pure and Applied Chemistry (IUPAC) name for the L-enantiomer of

4-Pya is (2S)-2-amino-3-(pyridin-4-yl)propanoic acid.[2] It is also commonly referred to as 3-(4-
Pyridyl)-L-alanine.[2][3]

Abbreviations and Synonyms:

In scientific literature and commercial listings, 4-Pya is often denoted by various abbreviations

and synonyms. These include:

H-4-Pal-OH[2]

4-Pya
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L-4-Pyridylalanine[2]

(S)-2-Amino-3-(pyridin-4-yl)propanoic acid[2]

4'-Aza-L-phenylalanine[4]

β-(4-pyridyl)-alanine[2]

A comprehensive list of identifiers is provided in the table below.

Identifier Type Identifier

IUPAC Name (2S)-2-amino-3-pyridin-4-ylpropanoic acid[2]

CAS Number 37535-49-2[2]

Molecular Formula C₈H₁₀N₂O₂[2][5]

Molecular Weight 166.18 g/mol [5][6]

SMILES N--INVALID-LINK--C(O)=O[4]

InChI Key FQFVANSXYKWQOT-ZETCQYMHSA-N[2][5]

Chemical Structure and Properties
The structure of 4-Pya is characterized by a central alpha-carbon atom bonded to an amino

group, a carboxyl group, a hydrogen atom, and a side chain containing a pyridyl ring. This

unique structure imparts specific chemical and physical properties to the molecule.

The molecular structure of L-4-Pyridylalanine is depicted in the diagram below.

Caption: Chemical structure of L-4-Pyridylalanine.

Physicochemical Properties:
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Property Value

Appearance White solid[3]

Optical Rotation [a]D²⁵ = -9.2 ± 2 ° (c=1 in water)[3]

Storage Temperature 0 - 8 °C[3]

Synthesis and Characterization
The synthesis of 4-Pya can be achieved through various chemical and chemoenzymatic

methods. One common approach involves the alkylation of diethylacetamidomalonate with 4-

(bromomethyl)pyridine hydrobromide.

A study by Moussa et al. (2005) describes chemoenzymatic strategies for producing

enantiomerically pure pyridylalanine derivatives. One method involves the use of α-

chymotrypsin for the enzymatic resolution of N-protected pyridylalanine methyl esters.[7]

Another strategy is the alkylation of diethylacetamidomalonate, which can be applied to

synthesize 2-, 3-, and 4-pyridylalanine isomers.[7]

Experimental Protocol: Synthesis via Diethylacetamidomalonate Alkylation (Adapted from

Moussa et al., 2005)

Alkylation: Diethylacetamidomalonate is reacted with 4-(bromomethyl)pyridine hydrobromide

in the presence of a base (e.g., sodium ethanolate or potassium hexamethyldisilazide) in a

suitable solvent like acetonitrile or ethanol.[7] The reaction conditions (temperature and base

equivalents) are optimized to maximize the yield.[7]

Hydrolysis and Decarboxylation: The resulting intermediate is then subjected to acidic or

basic hydrolysis to remove the acetyl and ester protecting groups, followed by

decarboxylation to yield the racemic pyridylalanine.

Enzymatic Resolution: The racemic mixture is N-protected (e.g., with Fmoc) and converted

to its methyl ester. Subsequent enzymatic hydrolysis using α-chymotrypsin selectively

hydrolyzes the L-enantiomer, allowing for the separation of the enantiomerically pure L- and

D-forms.[7]
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The following diagram illustrates a generalized workflow for the chemoenzymatic synthesis of

4-Pya.

Chemical Synthesis

Enzymatic Resolution

Diethylacetamidomalonate + 
4-(Bromomethyl)pyridine Alkylation Hydrolysis & Decarboxylation Racemic 4-Pya N-protection & Esterification α-Chymotrypsin Hydrolysis Separation

L-4-Pya

D-4-Pya Ester

Click to download full resolution via product page

Caption: Chemoenzymatic synthesis workflow for 4-Pya.

Characterization of 4-Pya is typically performed using standard analytical techniques, including

Nuclear Magnetic Resonance (NMR) spectroscopy and mass spectrometry, to confirm its

structure and purity.[3][8]

Applications in Research and Development
4-Pyridylalanine is a valuable building block in various fields of scientific research, particularly

in pharmaceutical development and peptide chemistry.[3][9]

Peptide Synthesis: As a non-natural amino acid, 4-Pya can be incorporated into peptide

sequences to introduce novel structural and functional properties.[4][9] The pyridyl side chain

can influence the peptide's conformation, stability, and biological activity.[9]

Drug Discovery: It serves as a crucial intermediate in the synthesis of pharmaceuticals,

especially for developing drugs targeting neurological disorders.[3][9] Its unique structure

allows for specific interactions with biological targets.[3]

Biochemical and Neuroscience Research: 4-Pya is utilized in studies of amino acid

metabolism and its effects on cellular processes.[3] It is also explored for its potential

neuroprotective properties in research related to neurodegenerative diseases.[3]
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Coordination Chemistry: The pyridine ring in 4-Pya can act as a ligand, facilitating the design

of metal complexes with specific catalytic or material science applications.[3]

Signaling Pathways
Currently, there is limited information available in the public domain regarding the direct

involvement of 4-pyridylalanine in specific endogenous signaling pathways. As a non-natural

amino acid, its primary role is as a synthetic building block rather than a direct participant in

natural biological processes. However, peptides and molecules synthesized using 4-Pya may

be designed to interact with and modulate various signaling pathways as part of their

therapeutic mechanism of action.

This technical guide provides a foundational understanding of 4-pyridylalanine. For more

specific applications and in-depth experimental details, consulting the primary research

literature is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 4-Pyridylalanine (4-
Pya)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b555428#4-pya-amino-acid-structure-and-
nomenclature]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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